Cas no 545445-44-1 (Apixaban Intermediate B)
Apixaban Intermediate B Chemical and Physical Properties
Names and Identifiers
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- 3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one
- 3-Morpholin-4-yl-1-[4-(2-oxopiperidin-1-yl)phenyl]-5,6-dihydro-1H-pyridin-2-one
- 5,6-Dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-1-piperidinyl)phenyl]-2(1H)-pyridinone
- Apixaba inretMediate B
- Apixaban Intermediate B
- Apixaban Intermediate 2
- 5-morpholin-4-yl-1-[4-(2-oxopiperidin-1-yl)phenyl]-2,3-dihydropyridin-6-one
- 3-Morpholino-1-(4-(2-oxopiperidin-1-yl)
- 3-Morpholin-4-yl-1-[4-(2-oxopiperidin- 1-yl)phenyl]-5,6-dihydro-1H-pyridin-2-one
- 3-Morpholino-1-[4-(2-oxo-1-piperidyl)phenyl]-5,6-dihydropyridin-2(1H)-one
- 5,6-dihydro-3-(4-morpholinyl)-1-(4-(2-oxo-1-piperidinyl)phenyl)-2(1h)-pyridinone
- 3-morpholino-1-[4-(2
- Apixaban Impurity A
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- MDL: MFCD19440881
- Inchi: 1S/C20H25N3O3/c24-19-5-1-2-10-22(19)16-6-8-17(9-7-16)23-11-3-4-18(20(23)25)21-12-14-26-15-13-21/h4,6-9H,1-3,5,10-15H2
- InChI Key: SCVWQFDPLBFZAP-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=CCCN(C2C=CC(=CC=2)N2C(CCCC2)=O)C1=O
Computed Properties
- Exact Mass: 355.19000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 563
- Topological Polar Surface Area: 53.1
Experimental Properties
- Density: 1.267
- Melting Point: 212-214°C
- Boiling Point: 624.979℃/760mmHg
- PSA: 53.09000
- LogP: 2.22420
Apixaban Intermediate B Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
Apixaban Intermediate B Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Apixaban Intermediate B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163521-1000g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 95+% | 1000g |
$1600 | 2021-08-05 | |
| TRC | M732788-1g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 1g |
$ 57.00 | 2023-09-06 | ||
| TRC | M732788-2.5g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 2.5g |
$ 114.00 | 2023-04-16 | ||
| TRC | M732788-5g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 5g |
$ 198.00 | 2023-04-16 | ||
| TRC | M732788-10g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 10g |
$ 351.00 | 2023-09-06 | ||
| Chemenu | CM163521-25g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 95%+ | 25g |
$81 | 2023-02-18 | |
| Chemenu | CM163521-100g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | 95%+ | 100g |
$242 | 2023-02-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY045772-0.25g |
3-Morpholino-1-[4-(2-oxo-1-piperidyl)phenyl]-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | ≥95% | 0.25g |
¥50.00 | 2024-07-09 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY045772-1g |
3-Morpholino-1-[4-(2-oxo-1-piperidyl)phenyl]-5,6-dihydropyridin-2(1H)-one |
545445-44-1 | ≥95% | 1g |
¥200.00 | 2024-07-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M90741-25g |
3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one... |
545445-44-1 | 25g |
¥9822.0 | 2021-09-08 |
Apixaban Intermediate B Suppliers
Apixaban Intermediate B Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on Apixaban Intermediate B
Apixaban Intermediate B: A Key Building Block in Modern Anticoagulant Chemistry
Apixaban Intermediate B, with the CAS number 545445-44-1, represents a critical component in the synthesis of the widely used anticoagulant drug, Apixaban. This compound has garnered significant attention in the pharmaceutical industry due to its role in facilitating the production of a medication that has demonstrated remarkable efficacy in reducing the risk of thromboembolic events. The intermediate's chemical structure and reactivity make it an essential precursor, enabling the precise construction of Apixaban's molecular framework.
The synthesis of Apixaban Intermediate B involves a series of meticulously orchestrated chemical reactions that highlight the importance of purity and yield optimization. The compound's molecular formula and functional groups are carefully selected to ensure compatibility with downstream synthetic steps, ultimately contributing to the high-quality production of Apixaban. Recent advancements in synthetic methodologies have further refined the process, making it more efficient and scalable for industrial applications.
In recent years, research has focused on improving the sustainability and cost-effectiveness of Apixaban Intermediate B production. Innovations in green chemistry principles have led to the development of more environmentally friendly synthetic routes, reducing waste and minimizing energy consumption. These developments align with global efforts to promote sustainable pharmaceutical manufacturing practices, ensuring that life-saving medications like Apixaban can be produced responsibly.
The pharmacological significance of Apixaban Intermediate B cannot be overstated. As a key building block in Apixaban synthesis, it directly contributes to the drug's ability to inhibit factor Xa, thereby preventing the formation of blood clots. Clinical trials have consistently shown that Apixaban significantly reduces major adverse cardiovascular events, making it a cornerstone in modern anticoagulant therapy. The intermediate's role in this process underscores its importance not only as a chemical entity but also as a facilitator of therapeutic innovation.
Recent studies have also explored the potential applications of Apixaban Intermediate B beyond its primary role in drug synthesis. Researchers have investigated its reactivity with other bioactive molecules, uncovering novel pharmacological properties that may lead to new therapeutic strategies. These explorations highlight the compound's versatility and its potential as a scaffold for developing additional treatments for various medical conditions.
The chemical properties of Apixaban Intermediate B make it an attractive candidate for further research and development. Its stability under various conditions and its compatibility with a wide range of reagents allow for diverse synthetic applications. Additionally, its well-characterized structure provides a solid foundation for computational modeling and drug design studies, enabling scientists to predict and optimize its behavior in complex biological systems.
The demand for high-quality Apixaban Intermediate B continues to grow as global healthcare needs evolve. Pharmaceutical companies are investing in advanced manufacturing technologies to meet this demand while adhering to stringent regulatory standards. These investments ensure that patients receive medications like Apixaban that are not only effective but also produced with the highest degree of safety and consistency.
Looking ahead, the future of Apixaban Intermediate B lies in continued innovation and collaboration within the scientific community. By leveraging cutting-edge research and technology, scientists can further enhance the synthesis and application of this vital compound. The insights gained from studying Apixaban Intermediate B will undoubtedly contribute to breakthroughs in anticoagulant therapy and other areas of medicine, ultimately improving patient outcomes worldwide.
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